Cas no 109282-33-9 (7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI))
109282-33-9 structure
Product Name:7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI)
CAS No:109282-33-9
MF:C9H10O7
MW:230.171503543854
CID:206568
PubChem ID:176106
Update Time:2025-04-19
7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI)
- (1R,2R,3S,4S,5S)-7-oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylic acid
- (2-exo,3-exo,5-endo)-7-Oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylic acid
- 109282-33-9
- 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylic acid
- DTXSID40911080
- 7-Oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylic acid, (2-exo,3-exo,5-endo)-
-
- Inchi: 1S/C9H10O7/c10-7(11)2-1-3-4(8(12)13)5(9(14)15)6(2)16-3/h2-6H,1H2,(H,10,11)(H,12,13)(H,14,15)/t2-,3+,4-,5-,6-/m0/s1
- InChI Key: VILUPVHBJMWDJU-GNFDWLABSA-N
- SMILES: O1[C@@H]2C[C@H](C(=O)O)[C@H]1[C@@H](C(=O)O)[C@H]2C(=O)O
Computed Properties
- Exact Mass: 230.043
- Monoisotopic Mass: 230.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.73
- Boiling Point: 533°Cat760mmHg
- Flash Point: 219.5°C
- Refractive Index: 1.602
7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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